Cas no 1544234-37-8 (6-methyl-3-(thiophen-2-yl)piperazin-2-one)

• Product Name: 6-methyl-3-(thiophen-2-yl)piperazin-2-one
• CAS No: 1544234-37-8
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• MDL: MFCD30501830
• CID: 5190707
• PubChem ID: 84024078
• Update Time: 2025-06-08

6-methyl-3-(thiophen-2-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone, 6-methyl-3-(2-thienyl)-
• 6-methyl-3-(thiophen-2-yl)piperazin-2-one

• MDL： MFCD30501830
• Inchi： 1S/C9H12N2OS/c1-6-5-10-8(9(12)11-6)7-3-2-4-13-7/h2-4,6,8,10H,5H2,1H3,(H,11,12)
• InChI Key： ABVAHAYDCFVVBG-UHFFFAOYSA-N
• SMILES： N1C(C)CNC(C2SC=CC=2)C1=O

Additional information on 6-methyl-3-(thiophen-2-yl)piperazin-2-one

Comprehensive Overview of 6-methyl-3-(thiophen-2-yl)piperazin-2-one (CAS No. 1544234-37-8): Properties, Applications, and Research Insights

6-methyl-3-(thiophen-2-yl)piperazin-2-one (CAS No. 1544234-37-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperazin-2-one core with a thiophene substituent, offering versatile reactivity and potential bioactivity. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in targeting neurological and metabolic disorders.

One of the most searched questions about this compound is: "What are the synthetic routes for 6-methyl-3-(thiophen-2-yl)piperazin-2-one?" The synthesis typically involves multi-step organic reactions, including condensation, cyclization, and functional group modifications. Recent studies highlight the use of catalytic methods to improve yield and purity, addressing another common query: "How to optimize the synthesis of CAS 1544234-37-8?" Green chemistry approaches, such as solvent-free reactions or microwave-assisted synthesis, are gaining traction in this context.

The thiophene moiety in 6-methyl-3-(thiophen-2-yl)piperazin-2-one is a hotspot for structure-activity relationship (SAR) studies. This aligns with the trending search term: "Role of thiophene in drug design 2024." Thiophene derivatives are known for their electron-rich properties, enhancing binding affinity to biological targets like kinases or GPCRs. Computational modeling and in silico screening further validate its potential, answering queries like "Can CAS 1544234-37-8 be a lead compound for CNS drugs?"

Another trending topic is the compound’s applicability in agrochemical innovation. With rising global demand for sustainable crop protection, researchers investigate its derivatives as eco-friendly fungicides or herbicides. Searches such as "Piperazinone-based agrochemicals" reflect this interest. Regulatory-compliant modifications of the core structure aim to balance efficacy and environmental safety, addressing concerns like "Biodegradability of thiophene-containing compounds."

Analytical characterization of CAS 1544234-37-8 is another focal point. Advanced techniques like HPLC-MS, NMR, and X-ray crystallography are frequently discussed in relation to the question: "How to confirm the purity of 6-methyl-3-(thiophen-2-yl)piperazin-2-one?" Standardized protocols ensure reproducibility, critical for industrial-scale production. Stability studies under varying pH and temperature conditions also address storage-related queries.

In conclusion, 6-methyl-3-(thiophen-2-yl)piperazin-2-one represents a promising scaffold in medicinal and agricultural chemistry. Its exploration aligns with broader trends like fragment-based drug discovery and green synthesis, making it a subject of ongoing research and commercial interest. Future directions may include nanotechnology-based delivery systems or hybrid molecular designs, answering the evolving question: "What’s next for piperazinone derivatives in 2025?"